Cas no 647-79-0 (2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole)

• Product Name: 2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
• CAS No: 647-79-0
• MF: C₈F₁₄N₂O
• MW: 406.076050758362
• CID: 1680589
• PubChem ID: 250982
• Update Time: 2025-04-21

2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
• AC1Q4HXN
• AG-K-81461
• AC1L5IU8
• 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol
• NSC71014
• 2,5-bis(perfluoropropyl)-1,3,4-oxadiazole
• 2,5-bis-heptafluoropropyl-[1,3,4]oxadiazole
• 2,5-Bis-(perfluorpropyl)-1,3,4-oxadiazol
• 2,5-bis(heptafluoropropyl)-1,3,4-oxadiazole
• CTK5C1691
• 2,5-Bis(perfluorpropyl)-1,3,4-oxadiazol
• AR-1D4042
• 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol;
• SCHEMBL1837423
• NSC-71014
• 647-79-0
• DTXSID10290778
• BFZVVWRLMDFVPI-UHFFFAOYSA-N

• Inchi： 1S/C8F14N2O/c9-3(10,5(13,14)7(17,18)19)1-23-24-2(25-1)4(11,12)6(15,16)8(20,21)22
• InChI Key： BFZVVWRLMDFVPI-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C(C(C(F)(F)F)(F)F)(F)F)O1)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 405.97900
• Monoisotopic Mass: 405.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.724
• Boiling Point: 143.4°C at 760 mmHg
• Flash Point: 40.5°C
• Refractive Index: 1.302
• PSA: 38.92000
• LogP: 4.64840